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Compound of Interest

Compound Name: FzM1.8

Cat. No.: B15542956

For Researchers, Scientists, and Drug Development Professionals

Abstract

FzM1.8 is a small molecule that functions as an allosteric agonist of the Frizzled-4 (FZD4)
receptor, a key component of the Wnt signaling pathway.[1][2] It activates the canonical Wnt/[3-
catenin pathway and can bias signaling towards a non-canonical route involving PI3K.[1][3]
Proper preparation of FzM1.8 stock solutions is critical for accurate and reproducible
experimental results. This document provides detailed protocols for the preparation, storage,
and handling of FzM1.8 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Compound Information

Property Value Reference
Molecular Formula C18H14N204 [2]
Molecular Weight 322.32 g/mol
CAS Number 2204290-85-5 [2]

Solid, Off-white to light yellow
Appearance [2]

powder
Purity >98% (HPLC)
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Solubility and Storage

Parameter Recommendation Reference
Solvent DMSO [2]
Solubility in DMSO > 32.23 mg/mL (100 mM)

83.33 mg/mL (258.54 mM) -

requires sonication

[2]

Powder Storage -20°C for up to 3 years [2]
4°C for up to 2 years [2]
Stock Solution Storage -80°C for up to 2 years [2]
-20°C for up to 1 year [2]

Note: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock
solution into single-use volumes.[2] Hygroscopic DMSO can affect solubility; therefore, using
newly opened DMSO is advised.[2]

Mechanism of Action: FzM1.8 Signaling Pathway

FzM1.8 acts as an allosteric agonist of the Frizzled-4 (FZD4) receptor.[1] In the absence of a
whnt ligand, FzM1.8 binds to FZD4, promoting the recruitment of heterotrimeric G proteins.[1][3]
This interaction stabilizes FZD4 and stimulates the release of GBy subunits, which in turn
activate Phosphoinositide 3-kinase (PI13K).[2] This leads to the potentiation of the [3-catenin
pathway, promoting TCF/LEF transcriptional activity.[2] This signaling cascade has been shown
to preserve stemness and promote the proliferation of undifferentiated cells.[1]
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Caption: FzM1.8 signaling pathway.

Experimental Protocol: Preparation of a 10 mM
FzM1.8 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of FzM1.8 in DMSO.

Materials:

FzM1.8 powder (MW: 322.32 g/mol )

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Pipettors and sterile filter tips

Optional: Water bath sonicator

Workflow for FzM1.8 Stock Solution Preparation:
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1. Weigh FzM1.8 Powder

2. Add DMSO

4. Aliguot into Tubes

5. Label Aliquots

6. Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing FzM1.8 stock solution.

Procedure:
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e Calculate the required mass of FzM1.8:
o To prepare 1 mL of a 10 mM stock solution:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (g) = 0.010 mol/L x 0.001 L x 322.32 g/mol
» Mass (g) = 0.0032232 g = 3.22 mg

o For other volumes and concentrations, use the following table:

Desired

S Mass for 1 mg Mass for 5 mg Mass for 10 mg
1 mM 3.1026 mL 15.5130 mL 31.0260 mL

5 mM 0.6205 mL 3.1026 mL 6.2052 mL

10 mM 0.3103 mL 1.5513 mL 3.1026 mL

50 mM 0.0621 mL 0.3103 mL 0.6205 mL

e Weighing FzM1.8:

o Tare a sterile microcentrifuge tube on an analytical balance.

o Carefully weigh the calculated amount of FzM1.8 powder into the tube.
e Adding DMSO:

o Add the calculated volume of DMSO to the microcentrifuge tube containing the FzM1.8
powder.

e Dissolution:

o Vortex the tube vigorously for 1-2 minutes to dissolve the powder.
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o If the solution is not clear, sonicate in a water bath for 5-10 minutes, or until the solution is
clear.[2]

 Aliquoting and Labeling:

o Once the FzM1.8 is completely dissolved, aliquot the stock solution into smaller, single-
use sterile cryovials or microcentrifuge tubes. This will prevent degradation from multiple
freeze-thaw cycles.

o Clearly label each aliquot with the compound name (FzM1.8), concentration (10 mM),
solvent (DMSO), and date of preparation.

o Storage:

o Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-
term storage (up to 1 year).[2]

Quality Control

 Visually inspect the stock solution for any precipitation before use. If precipitate is observed,
warm the solution to room temperature and vortex or sonicate until it is fully dissolved.

o For sensitive applications, it is advisable to confirm the concentration of the stock solution
using a suitable analytical method such as UV-Vis spectroscopy or HPLC.

Safety Precautions

o Handle FzM1.8 and DMSO in a well-ventilated area, preferably a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

o Consult the Safety Data Sheet (SDS) for FzM1.8 and DMSO for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.medchemexpress.com/fzm1-8.html
https://www.benchchem.com/product/b15542956?utm_src=pdf-body
https://www.benchchem.com/product/b15542956?utm_src=pdf-body
https://www.medchemexpress.com/fzm1-8.html
https://www.benchchem.com/product/b15542956?utm_src=pdf-body
https://www.benchchem.com/product/b15542956?utm_src=pdf-body
https://www.benchchem.com/product/b15542956?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

1. A Negative Allosteric Modulator of WNT Receptor Frizzled 4 Switches into an Allosteric
Agonist - PubMed [pubmed.ncbi.nlm.nih.gov]

2. medchemexpress.com [medchemexpress.com]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of FzM1.8
Stock Solution with DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542956#preparing-fzm1-8-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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